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Compound of Interest

Compound Name: Vitispirane

Cat. No.: B1609481 Get Quote

Ensuring the safe and environmentally responsible disposal of Vitispirane is a critical

component of laboratory safety and chemical management. This guide provides essential

information for researchers, scientists, and drug development professionals on the proper

handling and disposal of Vitispirane, a fragrance and flavoring agent. Adherence to these

procedures is vital for protecting personnel and the environment.

Vitispirane: Key Chemical and Physical Properties
A thorough understanding of a substance's properties is the first step in safe handling and

disposal. The following table summarizes the key quantitative data for Vitispirane.

Property Value

Molecular Formula C13H20O[1][2][3]

Molecular Weight 192.30 g/mol [1][2]

Melting Point 49.00 °C @ 760.00 mm Hg[1][4]

Boiling Point 258.00 to 259.00 °C @ 760.00 mm Hg[1][4]

Flash Point 82.26 °C to 106.67 °C (estimated)[2][4]

Water Solubility 5.082 mg/L @ 25 °C (estimated)[4][5]

CAS Number 65416-59-3[1][2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1609481?utm_src=pdf-interest
https://www.benchchem.com/product/b1609481?utm_src=pdf-body
https://www.benchchem.com/product/b1609481?utm_src=pdf-body
https://www.benchchem.com/product/b1609481?utm_src=pdf-body
https://www.benchchem.com/product/b1609481?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Vitispirane
https://scent.vn/en/pages/compound/vitispirane-422
https://webbook.nist.gov/cgi/cbook.cgi?ID=C65416593
https://pubchem.ncbi.nlm.nih.gov/compound/Vitispirane
https://scent.vn/en/pages/compound/vitispirane-422
https://pubchem.ncbi.nlm.nih.gov/compound/Vitispirane
https://www.thegoodscentscompany.com/data/rw1065661.html
https://pubchem.ncbi.nlm.nih.gov/compound/Vitispirane
https://www.thegoodscentscompany.com/data/rw1065661.html
https://scent.vn/en/pages/compound/vitispirane-422
https://www.thegoodscentscompany.com/data/rw1065661.html
https://www.thegoodscentscompany.com/data/rw1065661.html
http://www.perflavory.com/docs/doc1083061.html
https://pubchem.ncbi.nlm.nih.gov/compound/Vitispirane
https://scent.vn/en/pages/compound/vitispirane-422
https://webbook.nist.gov/cgi/cbook.cgi?ID=C65416593
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vitispirane Disposal Protocol
While specific institutional and local regulations must always be followed, the following

workflow provides a general, step-by-step procedure for the safe disposal of Vitispirane. This

process is based on standard best practices for chemical waste management.

Consult Institutional
and Local Regulations

Review Safety Data Sheet (SDS)
for Vitispirane

Informs

Assess Vitispirane Waste Stream
(e.g., pure, in solvent)

Guides

Select a Compatible,
Leak-Proof Waste Container

Segregate Vitispirane Waste
from Other Chemical Waste

Ensures

Label Container Clearly:
'Vitispirane Waste', Date, Hazards

Requires

Store in a Designated,
Well-Ventilated, Cool, Dry Area

Arrange for Pickup by
Certified Hazardous Waste Disposal Service

Precedes

Transport to an Approved
Waste Disposal Facility

Dispose via Incineration or
other Approved Methods

Leads to
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Vitispirane Disposal Workflow

Detailed Experimental Protocols
As this document provides procedural guidance for disposal rather than citing specific

experimental research, detailed experimental protocols are not applicable. The provided

workflow is a synthesis of standard laboratory safety practices for chemical waste.

Hazard Assessment and Safety Recommendations
Currently, comprehensive GHS hazard classification for Vitispirane is not widely available in

the consulted resources.[4][6] However, as with any chemical substance, appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn

when handling Vitispirane. Work should be conducted in a well-ventilated area or under a

chemical fume hood.

In the event of a spill, absorb the material with an inert, non-combustible absorbent, and place

it in a sealed container for disposal. Avoid allowing Vitispirane to enter drains or waterways.

For large spills, contact your institution's environmental health and safety (EHS) department

immediately.

General principles of chemical waste disposal emphasize that waste should be managed by

trained personnel prior to collection by a certified disposal service.[7] Options for the final

disposal of chemical waste like Vitispirane often include high-temperature incineration or

placement in a secure hazardous waste landfill, as determined by the disposal facility.[8]

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific waste disposal procedures and the most current Safety Data Sheet (SDS) for

Vitispirane before handling and disposal. Local, state, and federal regulations regarding

chemical waste disposal must be strictly followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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